Cas no 5213-08-1 (Benzoyl chloride, 3,5-dichloro-2-methoxy-)

• Product Name: Benzoyl chloride, 3,5-dichloro-2-methoxy-
• CAS No: 5213-08-1
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• CID: 1579779
• PubChem ID: 11064500
• Update Time: 2025-04-21

Benzoyl chloride, 3,5-dichloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,5-dichloro-2-methoxy-
• 5213-08-1
• AKOS000296157
• 3,5-dichloro-2-methoxy-benzoyl Chloride
• SCHEMBL10864147
• DTXSID30453929

• Inchi： 1S/C8H5Cl3O2/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3H,1H3
• InChI Key： VEZPIKNMMOCDRD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)Cl)=C1OC)Cl

Computed Properties

• Exact Mass: 237.93565
• Monoisotopic Mass: 237.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives